Cas no 1361781-44-3 (2,5-Dichloro-2'-trifluoromethoxy-biphenyl)

• Product Name: 2,5-Dichloro-2'-trifluoromethoxy-biphenyl
• CAS No: 1361781-44-3
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4996122
• Update Time: 2025-10-29

2,5-Dichloro-2'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-2'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-8-5-6-11(15)10(7-8)9-3-1-2-4-12(9)19-13(16,17)18/h1-7H
• InChI Key： WGYUPEFIZOSDPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=CC=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-2'-trifluoromethoxy-biphenyl

2,5-Dichloro-2'-trifluoromethoxy-biphenyl (CAS No. 1361781-44-3): A Comprehensive Overview

The compound 2,5-Dichloro-2'-trifluoromethoxy-biphenyl (CAS No. 1361781-44-3) is a highly specialized aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a biphenyl framework with chlorine and trifluoromethoxy substituents. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for advanced chemical synthesis.

Biphenyl derivatives have long been recognized for their versatility in organic chemistry. The chlorine atoms at the 2 and 5 positions of the biphenyl ring contribute to the compound's stability and reactivity, while the trifluoromethoxy group at the 2' position introduces strong electron-withdrawing effects. These features make 2,5-Dichloro-2'-trifluoromethoxy-biphenyl an ideal candidate for use in designing molecules with specific electronic properties, such as those required in drug discovery and agrochemical development.

Recent studies have highlighted the potential of biphenyl derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the use of 2,5-Dichloro-2'-trifluoromethoxy-biphenyl as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The compound's ability to modulate cellular signaling pathways makes it a promising lead molecule for drug development.

In the field of agrochemistry, biphenyl derivatives have gained attention for their role in creating effective pesticides and fungicides. The chlorine substituents in 2,5-Dichloro-2'-trifluoromethoxy-biphenyl enhance its stability under environmental conditions, while the trifluoromethoxy group improves its bioavailability and selectivity against target pests. These attributes make it a valuable component in sustainable agricultural practices.

The synthesis of 2,5-Dichloro-2'-trifluoromethoxy-biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of the product, making it more accessible for industrial applications.

From a materials science perspective, biphenyl derivatives like 2,5-Dichloro-2'-trifluoromethoxy-biphenyl are being investigated for their potential in organic electronics. The compound's electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are exploring how the substitution pattern of this compound can be optimized to enhance its performance in these applications.

In conclusion, 2,5-Dichloro-2'-trifluoromethoxy-biphenyl (CAS No. 1361781-44-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing modern technology will undoubtedly grow.